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Compound of Interest

Compound Name:
3-(4-Fluorobenzylamino)-1-

propanol

Cat. No.: B3048233 Get Quote

For Immediate Release

This document provides a detailed technical analysis of the molecular weight of 3-(4-
Fluorobenzylamino)-1-propanol, a compound of interest in various research and

development applications. The intended audience for this whitepaper includes researchers,

chemists, and professionals in the field of drug development.

Compound Identification
Systematic Name: 3-(4-Fluorobenzylamino)-1-propanol

Molecular Formula: C₁₀H₁₄FNO

The structure consists of a propanol backbone, with an amino group at the third carbon, which

is substituted with a 4-fluorobenzyl group.

Quantitative Data Summary
The molecular weight is determined by the sum of the atomic weights of its constituent atoms.

The table below outlines the elemental composition and the calculation of the molecular weight.
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Element Symbol Atomic Count
Standard
Atomic Weight
( g/mol )

Subtotal (
g/mol )

Carbon C 10 12.011 120.11

Hydrogen H 14 1.008 14.112

Fluorine F 1 18.998 18.998

Nitrogen N 1 14.007[1][2] 14.007

Oxygen O 1 15.999[3][4] 15.999

Total 183.226

The calculated molecular weight of 3-(4-Fluorobenzylamino)-1-propanol is 183.226 g/mol .

Experimental Protocols
Protocol: Calculation of Molecular Weight from Molecular Formula

The molecular weight of a chemical compound is a fundamental physical property derived from

its molecular formula and the standard atomic weights of its constituent elements as defined by

the International Union of Pure and Applied Chemistry (IUPAC).

Methodology:

Structural Elucidation: The chemical structure of 3-(4-Fluorobenzylamino)-1-propanol was

first determined to be comprised of a 4-fluorobenzyl group (C₇H₆F) attached to the nitrogen

of a 3-amino-1-propanol moiety (C₃H₈NO).

Molecular Formula Determination: Based on the elucidated structure, the molecular formula

was established by summing the atoms of each element:

Carbon (C): 7 (from benzyl) + 3 (from propanol) = 10 atoms.

Hydrogen (H): 6 (from fluorobenzyl group) + 8 (from aminopropanol chain) = 14 atoms.

Fluorine (F): 1 atom.
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Nitrogen (N): 1 atom.

Oxygen (O): 1 atom. This yields the molecular formula C₁₀H₁₄FNO.

Atomic Weight Aggregation: The standard atomic weight of each element was sourced from

IUPAC periodic table data.[1][3][5][6]

C: 12.011 g/mol

H: 1.008 g/mol [5][7]

F: 18.998 g/mol [6][8]

N: 14.007 g/mol [1][2]

O: 15.999 g/mol [3][4]

Calculation: The molecular weight was computed by multiplying the count of each atom by its

standard atomic weight and summing the results, as detailed in the data table in Section 2.0.

Visualization
The following diagram illustrates the logical workflow for calculating the molecular weight of the

target compound from its elemental components.
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Elemental Components

Summation

Final Molecular Weight

Carbon (C)
10 atoms × 12.011 g/mol

Sum of Subtotals

Hydrogen (H)
14 atoms × 1.008 g/mol

Fluorine (F)
1 atom × 18.998 g/mol

Nitrogen (N)
1 atom × 14.007 g/mol

Oxygen (O)
1 atom × 15.999 g/mol

183.226 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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